Cas no 1217500-82-7 (2-((Dimethylamino)methyl)-5-nitrophenylboronic acid)

• Product Name: 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid
• CAS No: 1217500-82-7
• MF: C₉H₁₃BN₂O₄
• MW: 224.021522283554
• MDL: MFCD12025993
• CID: 857974
• PubChem ID: 46739552
• Update Time: 2025-05-20

2-((Dimethylamino)methyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((Dimethylamino)methyl)-5-nitrophenyl)boronic acid
• 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid
• [2-[(dimethylamino)methyl]-5-nitrophenyl]boronic acid
• Boronic acid, B-[2-[(dimethylamino)methyl]-5-nitrophenyl]-
• DB-354625
• (2-((Dimethylamino)methyl)-5-nitrophenyl)boronicacid
• 2-[(DIMETHYLAMINO)METHYL]-5-NITROPHENYLBORONIC ACID
• MFCD12025993
• SB80588
• CS-0176066
• DTXSID80675154
• 1217500-82-7
• SCHEMBL2555778
• AKOS015850654
• {2-[(Dimethylamino)methyl]-5-nitrophenyl}boronic acid
• BS-21041

• MDL： MFCD12025993
• Inchi： 1S/C9H13BN2O4/c1-11(2)6-7-3-4-8(12(15)16)5-9(7)10(13)14/h3-5,13-14H,6H2,1-2H3
• InChI Key： MMPDPMGUOBVIPN-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1CN(C)C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 224.09700
• Monoisotopic Mass: 224.0968371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.52000
• LogP: -0.14060

Additional information on 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid

2-((Dimethylamino)methyl)-5-nitrophenylboronic Acid: A Comprehensive Overview

The compound 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid (CAS No. 1217500-82-7) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group with a dimethylamino-substituted aromatic ring. The presence of the nitro group at the 5-position further enhances its reactivity and functional versatility.

Boronic acids, such as 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid, have gained considerable attention in recent years due to their role in Suzuki-Miyaura coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, making them indispensable in the synthesis of complex molecules, including pharmaceuticals and advanced materials. The dimethylamino group attached to the methyl substituent introduces additional electronic effects, which can be exploited to fine-tune the reactivity of the boronic acid group.

Recent studies have highlighted the potential of 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid in the development of novel therapeutic agents. Researchers have demonstrated that this compound can serve as a versatile building block for synthesizing bioactive molecules with enhanced pharmacokinetic properties. For instance, its ability to undergo cross-coupling reactions under mild conditions has facilitated the construction of intricate molecular frameworks that are otherwise challenging to synthesize.

The synthesis of 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid typically involves a multi-step process that begins with the preparation of the corresponding bromide or iodide intermediate. The introduction of the boronic acid group is achieved through a nucleophilic substitution reaction, often utilizing sodium borohydride or other boron-based reagents. The presence of the nitro group at the 5-position plays a critical role in directing the substitution reaction, ensuring high regioselectivity.

In terms of applications, 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid has found utility in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. For example, its use in constructing pyridine and pyrimidine derivatives has been reported in several recent studies. These derivatives exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

The unique combination of functional groups in 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid also makes it an attractive candidate for use in materials science. Its ability to participate in cross-coupling reactions enables the creation of advanced polymers and materials with tailored electronic and mechanical properties. Recent research has explored its potential in developing conductive polymers for use in flexible electronics and energy storage devices.

From an environmental standpoint, 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid is considered non-hazardous under normal handling conditions. Its stability and lack of acute toxicity make it suitable for use in various industrial and academic settings. However, as with all chemical compounds, proper handling and storage procedures should be followed to ensure safety and compliance with regulatory standards.

In conclusion, 2-((Dimethylamino)methyl)-5-nitrophenylboronic acid (CAS No. 1217500-82-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.